1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole

• Molecular Formula: C14H18BN3O2
• Molecular Weight: 271.12 g/mol
• IUPAC Name: 1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)triazole
• InChI: InChI=1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)12-10-18(17-16-12)11-8-6-5-7-9-11/h5-10H,1-4H3
• InChI Key: WPZCBDKGJVMRBR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=N2)C3=CC=CC=C3

Description

1-Phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole is a boron-containing heterocyclic compound It is characterized by the presence of a triazole ring substituted with a phenyl group and a dioxaborolane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole typically involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen cycloaddition or “click chemistry.” The reaction is often catalyzed by copper(I) salts. The dioxaborolane moiety can be introduced through a subsequent borylation reaction using reagents such as bis(pinacolato)diboron in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the aforementioned synthetic routes to achieve higher yields and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

1-Phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole can undergo various chemical reactions, including:

Oxidation: The boron moiety can be oxidized to form boronic acids.

Reduction: The triazole ring can be reduced under specific conditions.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Hydrogen gas in the presence of a metal catalyst.

Substitution: Halogenating agents such as bromine or chlorine.

Major Products

Oxidation: Boronic acids.

Reduction: Reduced triazole derivatives.

Substitution: Halogenated phenyl derivatives.

Scientific Research Applications

1-Phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole has several scientific research applications:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex molecules through click chemistry.

Medicine: Investigated for its potential use in drug delivery systems and as a pharmacophore in drug design.

Industry: Utilized in the development of advanced materials, including polymers and sensors.

Mechanism of Action

The mechanism of action of 1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole involves its interaction with specific molecular targets. The boron moiety can form reversible covalent bonds with diols and other nucleophiles, making it useful in sensor applications. The triazole ring can participate in π-π stacking interactions and hydrogen bonding, contributing to its stability and reactivity .

Comparison with Similar Compounds

Similar Compounds

• 1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

Uniqueness

1-Phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole is unique due to the presence of the triazole ring, which imparts distinct electronic and steric properties compared to pyrazole and imidazole derivatives. This uniqueness makes it particularly valuable in applications requiring specific reactivity and stability profiles .